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Compound Name:

carboxylic acid
CAS No.: 1170983-53-5

Cat. No.: B1450874

Get Quote

Executive Summary

This technical guide compares the biological activity profiles of aminothiophene acids
(specifically 3-amino-2-thiophenecarboxylic acid derivatives) and their

-phenyl analogues, anilinothiophene acids.

While both scaffolds share the thiophene core—a bioisostere of the benzene ring—the
substitution of the primary amine with a phenyl group (anilino) drastically alters their
physicochemical properties and target affinity.

« Aminothiophene Acids: Primarily function as high-utility synthetic precursors for fused
heterocycles (e.g., thienopyrimidines) and exhibit intrinsic antibacterial activity via hydrogen-
bond-mediated interactions.

 Anilinothiophene Acids: Act as direct pharmacophores for hydrophobic binding pockets. They
are bioisosteres of fenamic acid NSAIDs (COX inhibitors) and mimic the "anilino-quinazoline™
class of kinase inhibitors (EGFR/VEGFR), leveraging
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stacking interactions unavailable to the parent amino scaffold.

Chemical & Structural Basis

The divergence in biological activity stems from the electronic and steric modifications
introduced by the

-phenyl group.

Structural Comparison Diagram

The following diagram illustrates the divergent pathways for these two scaffolds in medicinal

chemistry.
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Caption: Structural divergence showing how N-phenyl substitution shifts the pharmacophore
from polar/H-bonding (Amino) to hydrophobic/Pi-stacking (Anilino).

Pharmacological Comparison
Oncology: Kinase Inhibition (EGFR, VEGFR, Src)

This is the most significant differentiator. The "anilino” moiety is a privileged motif in kinase
inhibitors (e.g., Gefitinib, Erlotinib).
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 Anilinothiophene Acids: The phenyl ring attached to the nitrogen is critical for occupying the
hydrophobic pocket Il of the kinase ATP-binding site. The thiophene acid moiety often mimics
the interactions of the quinazoline core or provides an alternative H-bonding acceptor.

o Mechanism:[1][2] The N-phenyl group engages in

stacking with aromatic residues (e.g., Phe, Trp) within the kinase gatekeeper region.

o Data Insight: Derivatives often show IC50 values in the nanomolar range (10-100 nM)
against targets like Src and BCR-ABL.

o Aminothiophene Acids: The free amine lacks the bulk to fill the hydrophobic pocket.
Consequently, these are rarely effective kinase inhibitors per se. Instead, they are cyclized
into thienopyrimidines, which then act as kinase inhibitors.

Inflammation: COX/LOX Inhibition[3][4]
 Anilinothiophene Acids: These are direct bioisosteres of Fenamates (e.g., Mefenamic acid,

Meclofenamic acid).

o Mechanism:[1][2] They inhibit Cyclooxygenase (COX) enzymes by binding to the
arachidonic acid channel. The thiophene ring replaces the benzene ring of the anthranilic
acid core, often improving metabolic stability.

o Potency: IC50 values for COX-2 inhibition are typically 0.3 - 5.0 puM.

» Aminothiophene Acids: Generally inactive or weakly active against COX targets due to the
lack of the lipophilic "tail" required to penetrate the enzyme's hydrophobic channel.

Antimicrobial Activity[5]

e Aminothiophene Acids: This is the stronghold of the amino-scaffold.

o Mechanism:[1][2] The primary amine and carboxylic acid/ester groups facilitate transport
across bacterial membranes and interaction with polar bacterial targets (e.qg., cell wall
synthesis enzymes).
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o Spectrum: Active against Gram-positive (S. aureus, B. subtilis) and some Gram-negative
bacteria.[3][4]

o Potency: MIC values often range from 10 - 50 pg/mL.

 Anilinothiophene Acids: Often show reduced antibacterial activity compared to the free amine
due to excessive lipophilicity (high cLogP), which can hinder penetration through the outer

membrane of Gram-negative bacteria.

Comparative Data Summary

Feature Aminothiophene Acids Anilinothiophene Acids

Hydrophobic
Primary Pharmacophore Polar H-bond donor/acceptor
-stacking motif

_ _ Bacterial Enzymes, Fused- _
Key Biological Target ) Kinases (Src, EGFR), COX-1/2
Ring Precursor

Lipophilicity (cLogP) Low (< 2.0) High (> 3.5)
N Moderate to High (Polar ) o
Solubility Low (Requires DMSO/Lipids)
solvents)

] ) Indirect (via Thienopyrimidine Direct (ATP-competitive
Anticancer Mechanism

formation) Inhibition)
Anti-inflammatory Weak / Inactive Potent (Fenamate Bioisostere)
Typical IC50/MIC MIC: 10-50 pg/mL (Bacteria) IC50: 50-500 nM (Kinases)

Experimental Protocols
Synthesis of Anilinothiophene Acids (Ullmann-Type
Coupling)

To access the anilinothiophene scaffold from the aminothiophene, a modified Ullmann coupling

is standard.

o Reagents: Start with methyl 3-amino-2-thiophenecarboxylate.
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Coupling: React with an aryl iodide (Ar-1) using Cul (10 mol%) as catalyst, L-proline (20
mol%) as ligand, and K2CO3 as base.

Conditions: Reflux in DMSO at 90°C for 12-24 hours under inert atmosphere (
).
Hydrolysis: Saponify the ester using LiOH in THF/Water (1:1) to yield the free acid.

o Critical Check: Monitor disappearance of the primary amine peak (~3400 cm~1) in IR or
the NH2 protons in NMR.

Kinase Inhibition Assay (For Anilinothiophenes)

Objective: Determine IC50 against EGFR or Src kinase.

Preparation: Dissolve compound in 100% DMSO (stock 10 mM). Serial dilute to test range (1
nM to 10 pM).

Enzyme Mix: Incubate recombinant kinase (e.g., EGFR kinase domain) with substrate
peptide (Poly Glu:Tyr) in reaction buffer (HEPES, MgClI2, MnClI2).

Reaction: Initiate with ATP (containing

-33P-ATP or using a fluorescence-based ADP detection kit like ADP-GIo).

Incubation: 60 minutes at Room Temperature.
Detection: Measure luminescence (RLU) or radioactivity incorporation.

Analysis: Fit data to a sigmoidal dose-response curve:

Case Studies & Applications
Case Study A: The "Fenamate" Bioisostere

Compound: 3-(2,6-dichloroanilino)-2-thiophenecarboxylic acid.

Target: COX-2 Inhibition.[5]
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e Outcome: This compound acts as a bioisostere of Meclofenamic acid. The thiophene ring
alters the bond angle between the acid and the aniline, potentially increasing selectivity for
COX-2 over COX-1 compared to the benzene analog.

Case Study B: The "Gewald" Antimicrobial

o Compound: Ethyl 3-amino-5-acetyl-2-thiophenecarboxylate.
o Target:Staphylococcus aureus.
e Outcome: The free amino group is essential here. Derivatization to the

-phenyl (anilino) analog resulted in a 4-fold loss of potency (MIC increased from 16 pug/mL to
>64 pg/mL), highlighting that for this specific antibacterial mechanism, the polar primary
amine is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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